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Compound of Interest

Compound Name: Methothrin

Cat. No.: B1142013

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the safe disposal of
Methothrin, a pyrethroid insecticide.

Disclaimer: An official Safety Data Sheet (SDS) for a product where Methothrin is the primary
active ingredient was not publicly available at the time of this writing. The following procedures
are based on the known hazards of Methothrin, general guidelines for the disposal of
pyrethroid insecticides, and safety data for structurally similar compounds. Always consult your
institution's Environmental Health and Safety (EHS) department for specific guidance and to
ensure compliance with local, state, and federal regulations.

Understanding the Hazards of Methothrin

Before handling or disposing of Methothrin, it is crucial to be aware of its potential hazards.
Based on available data, Methothrin is classified with the following hazards:

o Harmful if swallowed: Acute oral toxicity.[1][2]
o Causes serious eye irritation.[2]

o Very toxic to aquatic life with long-lasting effects.[3]
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Given its environmental toxicity, it is imperative that Methothrin is not disposed of down the
drain or in regular trash.

Personal Protective Equipment (PPE)

When handling Methothrin, including during disposal preparation, the following personal
protective equipment should be worn:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or goggles.
o Lab Coat: A standard laboratory coat.

o Respiratory Protection: If handling powders or creating aerosols, a respirator may be
necessary. Consult your institution's EHS for specific recommendations.

Methothrin Waste Classification

Based on its hazardous properties, Methothrin waste is typically classified as hazardous
waste. It may fall under one or more of the following categories depending on the specific
regulations in your jurisdiction:

« Toxicity Characteristic Waste: Due to its harmful effects if ingested and its toxicity to aquatic
life.

o P-listed Waste (Acutely Hazardous Waste): While not explicitly confirmed for Methothrin,
some pyrethroids are considered acutely hazardous. It is prudent to handle it with a high
degree of caution.

Your institution's EHS department will be able to provide the specific waste codes for proper
labeling and disposal.

Step-by-Step Disposal Procedure

The following workflow outlines the proper steps for the disposal of Methothrin waste in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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